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Compound of Interest

Compound Name: Doxepin N-oxide, (E)-

CAS No.: 131523-93-8

Cat. No.: B12762792

Get Quote

Executive Summary & Substance Profile[1][2]
Doxepin N-oxide, (E)- is a specific stereoisomer of the primary oxidative metabolite of the

tricyclic antidepressant Doxepin.[1][2] As a research standard or impurity, it requires strict

adherence to hazardous pharmaceutical waste protocols.[2] Unlike general chemical waste,

tricyclic derivatives pose specific neurotoxic and environmental persistence risks, necessitating

high-temperature destruction.[1][2]

Chemical Identification
Chemical Name: (E)-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine N-

oxide[1][2][3][4][5]

CAS Number: 22684-91-9 (General Doxepin N-oxide) / Specific (E)-isomer references often

fall under the general metabolite CAS or specific internal registry numbers.[1][2]

Molecular Formula: C₁₉H₂₁NO₂[2][5]

Physical State: Typically a pale yellow solid or crystalline powder.[2]
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Operational Note on Isomerism: While the user specifies the (E)- isomer, waste management

protocols for the (E)- isomer, (Z)- isomer, or the racemic mixture are identical. The distinction is

critical for analytical chemistry but irrelevant for thermal destruction parameters.

Hazard Assessment & Risk Stratification
Effective disposal begins with accurate hazard characterization.[2] Treat (E)-Doxepin N-oxide

as a Category 3 Acute Toxin and a Chronic Aquatic Toxin.[1][2]

Hazard Class Classification Critical Risk

Acute Toxicity (Oral) Category 3 (H301)

Toxic if swallowed.[1][2][6]

Potential for cardiotoxicity

(sodium channel blockade)

and anticholinergic effects.[2]

[7]

Environmental Aquatic Acute 1 / Chronic 1

Persistent in water systems;

bioaccumulative potential in

aquatic organisms.[2]

Physical Combustible Solid

Finely dispersed dust may

form explosive mixtures in air.

[2]

Expert Insight: The N-oxide functional group decreases the basicity of the amine compared to

parent Doxepin, but it does not neutralize the biological activity of the tricyclic ring system. Do

not assume reduced toxicity.[2]

Pre-Disposal Handling & Segregation[2]
Objective: Prevent cross-contamination and ensure waste stream compatibility.
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A. Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 (minimum) or P100 HEPA respirator if handling open

powder outside a fume hood.[2]

Dermal: Nitrile gloves (double-gloving recommended for pure substance; 0.11 mm minimum

thickness).[2]

Ocular: Chemical safety goggles.

B. Waste Segregation Protocol
Do NOT mix (E)-Doxepin N-oxide with:

Oxidizers: Potential for exothermic reaction.[2]

Biohazardous Waste: Complicates incineration parameters.[2]

General Trash: Strictly prohibited.

Storage for Disposal:

Store in a RCRA-compliant satellite accumulation area.

Use a dedicated High-Density Polyethylene (HDPE) or Glass container.[2]

Label clearly as "Hazardous Waste - Toxic."[2]

Disposal Workflow: The "Cradle-to-Grave" Path[1][2]
This workflow adheres to US EPA 40 CFR Part 266 Subpart P (Management Standards for

Hazardous Waste Pharmaceuticals) and global best practices for API (Active Pharmaceutical

Ingredient) disposal.

Step-by-Step Procedure
Deactivation (Not Recommended): Chemical deactivation (e.g., bleach) is ineffective for the

tricyclic ring.[2] Do not attempt bench-top neutralization.
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Containerization:

Transfer solid waste into a wide-mouth jar.[2]

For liquid solutions (HPLC waste), segregate into "Halogenated" or "Non-Halogenated"

solvent waste streams depending on the mobile phase used.[1][2] Doxepin N-oxide itself

is non-halogenated, but the solvent dictates the stream.[1][2]

Labeling:

Must include: Full Chemical Name, Hazard Warning ("TOXIC"), and Date of Accumulation.

[1][2]

Final Destruction:

Method:High-Temperature Incineration (Rotary Kiln) at >1000°C.[2]

Rationale: This is the only method guaranteed to break the tricyclic ring structure and

prevent environmental leaching.[2]

Workflow Visualization
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Waste Generation
(E)-Doxepin N-oxide
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Caption: Logical decision tree for the segregation and destruction of Doxepin N-oxide waste.

Emergency Response: Spill Management
In the event of a laboratory spill, immediate containment is required to prevent aerosolization.

[2]
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Spill Cleanup Protocol
Evacuate & Ventilate: Clear the immediate area.[2][8] If powder is airborne, wait 15 minutes

for settling.[2]

PPE Up: Don N95/P100 respirator, double gloves, and lab coat.[2]

Containment:

Solids: Cover with wet paper towels to prevent dust generation.[2]

Liquids: Use absorbent pads or vermiculite.[2]

Decontamination:

Scoop material into a disposal container.[2][8]

Wash the surface with 70% Isopropanol followed by soap and water.[2]

Note: The wash waste must also be treated as hazardous chemical waste.[2]

Spill Response Diagram

Spill Detected Assess Volume
& Form

Minor Spill
(<5g or <100mL)

Major Spill
(>5g or >100mL)

Wet Wipe/Absorb
Place in HazWaste

Evacuate Lab
Call EHS/HazMat

Click to download full resolution via product page

Caption: Triage protocol for laboratory spills involving Doxepin N-oxide.

Regulatory Compliance & Transport
When handing over waste to a third-party vendor (e.g., Stericycle, Veolia, Clean Harbors),

ensure the manifest is accurate.[1][2]
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US EPA Waste Code:P-Listed or U-Listed codes may not strictly apply to the metabolite

unless it is a commercial chemical product, but it defaults to D001 (Ignitable) if in solvent or

general Toxic waste under state regulations.[2]

DOT Shipping Name (for pure substance):

UN Number: UN 2811[2]

Proper Shipping Name: Toxic solids, organic, n.o.s. (Doxepin N-oxide)[1][2][3][4][5][9]

Hazard Class: 6.1

Packing Group: III

Compliance Check: Under the EPA's "Sewer Ban" (40 CFR § 266.505), NEVER dispose of this

compound down the drain.[2] It is a persistent pharmaceutical pollutant.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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